Cas no 918431-93-3 (tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate)

• Product Name: tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate
• CAS No: 918431-93-3
• MF: C₁₁H₁₇FN₂O₂
• MW: 228.263286352158
• MDL: MFCD19689456
• CID: 776066
• PubChem ID: 46242032
• Update Time: 2025-07-01

tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-cyano-4-fluoro-, 1,1-dimethylethyl ester
• tert-butyl 4-cyano-4-fluoropiperidine-1-carboxylate
• SCHEMBL2887782
• 918431-93-3
• 1-Boc-4-Cyano-4-fluoropiperidine
• MFCD19689456
• CS-D0483
• tert-butyl-4-cyano-4-fluoropiperidine-1-carboxylate
• DTXSID10673183
• FT-0733478
• AS-36606
• EN300-199444
• tert-butyl4-cyano-4-fluoropiperidine-1-carboxylate
• AWCPTQNVIPVQQQ-UHFFFAOYSA-N
• AKOS022179057
• DA-19384
• tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate

• MDL： MFCD19689456
• Inchi： 1S/C11H17FN2O2/c1-10(2,3)16-9(15)14-6-4-11(12,8-13)5-7-14/h4-7H2,1-3H3
• InChI Key： AWCPTQNVIPVQQQ-UHFFFAOYSA-N
• SMILES： FC1(C#N)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 228.12740595g/mol
• Monoisotopic Mass: 228.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.3Ų

tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate

Tert-Butyl 4-Cyano-4-Fluoropiperidine-1-Carboxylate: A Versatile Building Block in Modern Pharmaceutical Chemistry

Tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate is a pivotal chemical entity in the field of medicinal chemistry, characterized by its unique structural framework that combines multiple functional groups. This compound, with the CAS No. 918431-93-3, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure consists of a piperidine ring substituted with a cyano group and a fluorine atom, both of which are strategically positioned to enhance its reactivity and biological activity. The tert-butyl group provides steric protection, making it a valuable scaffold for further functionalization.

Recent advancements in synthetic methodologies have highlighted the importance of tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate in the development of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the synthesis of fluorinated analogs of existing drugs, which exhibit improved metabolic stability and enhanced pharmacokinetic profiles. The presence of the fluorine atom in the piperidine ring is particularly significant, as it modulates the compound's lipophilicity and hydrogen bonding capacity, critical factors in drug-target interactions.

Moreover, the 4-Cyano substituent in this molecule plays a crucial role in its reactivity. The cyano group is known to participate in various electrophilic and nucleophilic reactions, enabling the formation of diverse derivatives. This property has been exploited in the development of inhibitors targeting specific enzymatic pathways, such as the serine protease family. A 2024 review in ACS Chemical Biology emphasized the potential of tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate as a precursor for the synthesis of covalent inhibitors, which are increasingly being explored for their ability to achieve high potency in enzyme inhibition.

The 4-Fluoropiperidine core of this compound has also garnered attention in the context of drug discovery for neurodegenerative diseases. A 2023 preclinical study published in Neurochemistry International reported that derivatives of tert-Butyl 4-Cyano-4-fluoropiperidine-3-carboxylate showed promising neuroprotective effects in models of Alzheimer's disease. The fluorine atom was found to enhance the compound's ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system disorders.

From a synthetic perspective, the preparation of tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate involves multiple steps, including the formation of the piperidine ring and the introduction of the cyano and fluorine substituents. A 2022 article in Organic & Biomolecular Chemistry described a novel methodology for the efficient synthesis of this compound using microwave-assisted reactions, which significantly reduced reaction times and improved yields. This approach has since been adopted by several pharmaceutical companies seeking to optimize the production of related compounds.

One of the key advantages of tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate is its compatibility with diverse reaction conditions, making it a versatile starting material for the synthesis of complex molecules. Its stability under various solvents and temperatures allows for its use in a wide range of chemical transformations, including coupling reactions, oxidation, and reduction. This flexibility has been particularly valuable in the development of multi-target drugs, where the ability to introduce multiple functional groups is essential.

Recent computational studies have further elucidated the potential of tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate in drug design. Molecular docking simulations have revealed that the fluorinated piperidine ring can form favorable interactions with various protein targets, including G-protein coupled receptors (GPCRs) and ion channels. These findings have been corroborated by experimental studies showing that derivatives of this compound exhibit selective agonist or antagonist activity against specific targets, highlighting its potential in the development of targeted therapies.

The tert-Butyl group in this molecule also contributes to its chemical stability, preventing premature hydrolysis of the carboxylate ester. This property is particularly beneficial in the context of drug formulation, where the compound may need to remain intact until it reaches its target site. The stability of tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate has been confirmed through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, which have provided insights into its molecular structure and reactivity.

In addition to its applications in pharmaceutical research, tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate has also found use in the development of agrochemicals and materials science. Its ability to participate in various chemical reactions has made it a valuable intermediate in the synthesis of pesticides and functional polymers. A 2023 study in Green Chemistry explored the use of this compound in the creation of biodegradable materials, demonstrating its potential in sustainable chemistry initiatives.

Looking ahead, the continued exploration of tert-Butyl 4-Cyano-4-fluoropiperidine-1-carboxylate is expected to yield new insights into its therapeutic potential. Advances in medicinal chemistry and computational modeling are likely to uncover additional applications for this compound, particularly in the treatment of complex diseases such as cancer and metabolic disorders. Its structural versatility and reactivity make it a promising candidate for further research and development in the pharmaceutical industry.